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Compound of Interest

Compound Name: PF-06465469

Cat. No.: B609992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-
06465469, a potent covalent inhibitor of Interleukin-2 inducible T-cell kinase (ITK) and Bruton's

tyrosine kinase (BTK). Adherence to this protocol will ensure the accurate and reproducible

preparation of this compound for use in various research applications.

Introduction
PF-06465469 is a small molecule inhibitor with significant potency against ITK and BTK, both

crucial kinases in the signaling pathways of immune cells.[1][2][3][4][5][6] Its ability to

covalently bind to its targets makes it a valuable tool for studying T-cell and B-cell mediated

processes. Accurate preparation of a stock solution is the first critical step for any in vitro or in

vivo experiment to ensure reliable and reproducible results. This protocol outlines the

necessary steps and precautions for dissolving and storing PF-06465469.

PF-06465469 Properties
A summary of the key chemical and physical properties of PF-06465469 is provided in the table

below for easy reference.
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Property Value

Molecular Formula C₃₀H₃₃N₇O₂

Molecular Weight 523.63 g/mol [1][2][7]

Appearance Off-white solid

Purity ≥95%

Primary Targets ITK (IC₅₀ = 2 nM), BTK (IC₅₀ = 2 nM)[1][2][3][6]

Solubility

Soluble to 5 mM in DMSO with gentle warming.

[2][6] Also reported as soluble in DMSO at 5

mg/mL.

Storage of Solid Store at -20°C for long-term storage.[7]

CAS Number 1407966-77-1[2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-06465469 in Dimethyl

Sulfoxide (DMSO).

Materials
PF-06465469 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure
Equilibrate PF-06465469 to Room Temperature: Before opening, allow the vial of PF-
06465469 powder to equilibrate to room temperature for at least 15-20 minutes. This

prevents condensation of moisture, which can affect the stability of the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of PF-
06465469 required for your desired volume. For example, to prepare 1 mL of a 10 mM stock

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 523.63 g/mol = 5.2363 mg

Weigh the Compound: Carefully weigh out the calculated amount of PF-06465469 powder

using an analytical balance in a chemical fume hood. Transfer the powder to a sterile amber

microcentrifuge tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the PF-
06465469 powder. For the example above, this would be 1 mL.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and/or

sonication can be used to aid dissolution if necessary.[6] Visually inspect the solution to

ensure it is clear and free of any precipitate.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile amber vials to

avoid repeated freeze-thaw cycles and exposure to light. Store the aliquots at -20°C for

short-term storage (weeks to months) or at -80°C for long-term storage (months to years).

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be serially diluted to the desired final

concentration in the appropriate cell culture medium. It is crucial to maintain the final DMSO

concentration in the culture medium at a non-toxic level, typically below 0.1% to 0.5%, to avoid

solvent-induced cellular stress. Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.
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Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the PF-06465469 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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